Cas no 515163-40-3 (2-methyl-4-Benzofurancarbonitrile)

• Product Name: 2-methyl-4-Benzofurancarbonitrile
• CAS No: 515163-40-3
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 935478
• PubChem ID: 12046297
• Update Time: 2025-04-19

2-methyl-4-Benzofurancarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-Benzofurancarbonitrile
• 2-methyl-1-benzofuran-4-carbonitrile
• 4-Benzofurancarbonitrile, 2-methyl-
• 515163-40-3
• 2-Methylbenzofuran-4-carbonitrile

• Inchi： 1S/C10H7NO/c1-7-5-9-8(6-11)3-2-4-10(9)12-7/h2-5H,1H3
• InChI Key： HHLAKQNKQYAJFL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C(C#N)=CC=CC1=2

Computed Properties

• Exact Mass: 157.052763847g/mol
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų